Cas no 1431930-27-6 (3-(1-Methylpyrazol-4-yl)-6-nitroquinoline)

• Product Name: 3-(1-Methylpyrazol-4-yl)-6-nitroquinoline
• CAS No: 1431930-27-6
• MF: C₁₃H₁₀N₄O₂
• MW: 254.24410200119
• CID: 4700004
• Update Time: 2023-08-15

3-(1-Methylpyrazol-4-yl)-6-nitroquinoline Chemical and Physical Properties

Names and Identifiers

• Quinoline, 3-(1-methyl-1H-pyrazol-4-yl)-6-nitro-
• 3-(1-Methylpyrazol-4-yl)-6-nitroquinoline

• Inchi： 1S/C13H10N4O2/c1-16-8-11(7-15-16)10-4-9-5-12(17(18)19)2-3-13(9)14-6-10/h2-8H,1H3
• InChI Key： WLTPDABMNUIJRU-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2C(C=1)=CC(=CN=2)C1C=NN(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 346
• Topological Polar Surface Area: 76.5